![molecular formula C14H10BrN3S B6316819 4-(4-Bromophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine CAS No. 860480-67-7](/img/structure/B6316819.png)
4-(4-Bromophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine
Overview
Description
4-(4-Bromophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine (4-BP-6-TPA) is a small molecule compound that has been studied for its potential to be used in a variety of scientific research applications. 4-BP-6-TPA has been found to have a wide range of biochemical and physiological effects, as well as advantages and limitations for lab experiments. In
Scientific Research Applications
Quantum Chemical Characterization
4-(4-Bromophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine and its derivatives have been studied for their hydrogen bonding sites using quantum chemistry methods. These studies identified one of the two nitrogen atoms of the pyrimidine nucleus as the major hydrogen bonding site in these compounds (Traoré et al., 2017).
Synthesis and Medicinal Chemistry
The compound has been explored in the synthesis of various medicinal chemistry applications. For instance, it is an important intermediate in the synthesis of pyrimidines and related compounds with potential applications in pharmaceuticals (Hou et al., 2016).
Antifungal Applications
Derivatives of 4-(4-Bromophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine have been synthesized and shown to have antifungal effects against fungi like Aspergillus terreus and Aspergillus niger (Jafar et al., 2017).
Antibacterial and Antifungal Activities
The compound and its derivatives have been evaluated for their antibacterial and antifungal activities, demonstrating potential as antimicrobial agents. These compounds have been tested against various bacterial and fungal strains (Patel et al., 2017).
Potential in Psoriasis Treatment
N-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine derivatives, related to 4-(4-Bromophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine, have been found effective in alleviating psoriasis in a mouse model. This suggests potential applications in treating inflammatory conditions (Zhu et al., 2020).
Anticancer Activity
Novel amide functionalized derivatives of pyrido[2,3-d]pyrimidine, related to the core structure of 4-(4-Bromophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine, have been synthesized and evaluated for their anticancer activity against various human cancer cell lines (Abba et al., 2021).
Antimicrobial Coating Applications
Derivatives of 4-(4-Bromophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine have been incorporated into polyurethane varnish and printing ink paste for antimicrobial surface coatings, showing significant antimicrobial effects (El‐Wahab et al., 2015).
Antiangiogenic Potential
Pyrimidine derivatives, including those related to 4-(4-Bromophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine, have been explored for their antiangiogenic potential, showing promise in theoretical models for binding energy and inhibition of angiogenesis (Jafar & Hussein, 2021).
properties
IUPAC Name |
4-(4-bromophenyl)-6-thiophen-2-ylpyrimidin-2-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrN3S/c15-10-5-3-9(4-6-10)11-8-12(18-14(16)17-11)13-2-1-7-19-13/h1-8H,(H2,16,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLPLICUQLPPAEG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NC(=NC(=C2)C3=CC=C(C=C3)Br)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrN3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.